![molecular formula C29H23ClN2O4 B302028 N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide](/img/structure/B302028.png)
N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide
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Overview
Description
N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide, also known as CNB-001, is a novel neuroprotective drug that has been extensively researched for its potential therapeutic applications in various neurological disorders. CNB-001 is a small molecule that has shown promising results in preclinical studies for the treatment of Alzheimer's disease, traumatic brain injury, and stroke.
Mechanism of Action
The mechanism of action of N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide involves the inhibition of oxidative stress, inflammation, and apoptosis. This compound has been shown to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species. This compound also inhibits the activation of pro-inflammatory cytokines and reduces the expression of apoptotic proteins. These mechanisms of action contribute to the neuroprotective effects of this compound in various neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in preclinical studies. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. This compound also increases the levels of cyclic AMP response element-binding protein (CREB), a transcription factor that regulates the expression of genes involved in neuronal survival and plasticity. These effects contribute to the neuroprotective effects of this compound in various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its small molecular size, which allows it to easily cross the blood-brain barrier and reach the brain. This compound is also stable and can be easily synthesized in large quantities. However, one of the limitations of this compound is its potential toxicity at high doses, which may limit its therapeutic applications.
Future Directions
For the research of N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide include the development of more efficient synthesis methods, the optimization of dosing regimens, and the investigation of its potential therapeutic applications in other neurological disorders. The potential use of this compound in combination with other neuroprotective drugs is also an area of future research. Furthermore, the investigation of the long-term effects of this compound on neural function and behavior is an important area of future research. Overall, this compound has shown promising results in preclinical studies and has the potential to be a valuable therapeutic agent for the treatment of various neurological disorders.
Synthesis Methods
The synthesis of N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide involves the condensation reaction of 4-nitrobenzaldehyde with ethyl-3-ethoxyacetoacetate in the presence of sodium ethoxide, followed by reduction of the nitro group to an amino group using iron powder and hydrochloric acid. The resulting compound is then reacted with 2-chlorobenzyl chloride and naphthofuran-2-carbohydrazide in the presence of potassium carbonate to yield this compound. The purity of this compound is ensured by recrystallization from ethanol.
Scientific Research Applications
N'-{4-[(2-chlorobenzyl)oxy]-3-ethoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been extensively researched for its potential therapeutic applications in various neurological disorders. Preclinical studies have shown that this compound has neuroprotective effects in animal models of Alzheimer's disease, traumatic brain injury, and stroke. This compound has been shown to reduce neuronal damage, improve cognitive function, and enhance neurogenesis in these animal models.
properties
Molecular Formula |
C29H23ClN2O4 |
---|---|
Molecular Weight |
499 g/mol |
IUPAC Name |
N-[(E)-[4-[(2-chlorophenyl)methoxy]-3-ethoxyphenyl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
InChI |
InChI=1S/C29H23ClN2O4/c1-2-34-27-15-19(11-13-26(27)35-18-21-8-4-6-10-24(21)30)17-31-32-29(33)28-16-23-22-9-5-3-7-20(22)12-14-25(23)36-28/h3-17H,2,18H2,1H3,(H,32,33)/b31-17+ |
InChI Key |
SQDGLXMVAOIEMX-KBVAKVRCSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC5=CC=CC=C5Cl |
SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC5=CC=CC=C5Cl |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC5=CC=CC=C5Cl |
Origin of Product |
United States |
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